Cas no 333415-72-8 (4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid)

• Product Name: 4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid
• CAS No: 333415-72-8
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• MDL: MFCD02221592
• CID: 3074383
• PubChem ID: 817188
• Update Time: 2025-07-23

4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid
• WAY-303422
• 4-(4-oxo-4-phenylbutanamido)benzoicacid
• CS-0327764
• Oprea1_004585
• 333415-72-8
• STK070076
• AO-081/15045798
• 4-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid
• SR-01000360945-1
• MLS001210887
• AKOS000301019
• SR-01000360945
• CHEMBL1331337
• Oprea1_085288
• 4-(4-oxo-4-phenylbutanamido)benzoic acid
• SCHEMBL12258494
• SMR000517801
• HMS2824A24

• MDL： MFCD02221592
• Inchi： 1S/C17H15NO4/c19-15(12-4-2-1-3-5-12)10-11-16(20)18-14-8-6-13(7-9-14)17(21)22/h1-9H,10-11H2,(H,18,20)(H,21,22)
• InChI Key： QDZIGIDRPFIIAJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCC(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 297.10010796Da
• Monoisotopic Mass: 297.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid

Introduction to 4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid (CAS No. 333415-72-8)

4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid, identified by its Chemical Abstracts Service (CAS) number 333415-72-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzoic acid core substituted with a 4-oxo-4-phenyl-butyrylamino group, has garnered attention due to its structural complexity and potential biological activities. The presence of both an amine and an ester functionality makes it a versatile scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its antimicrobial, anti-inflammatory, and analgesic properties. Its incorporation into drug molecules often enhances binding affinity and metabolic stability. In contrast, the 4-oxo-4-phenyl-butyrylamino group introduces additional layers of functionality, including potential interactions with biological targets such as enzymes and receptors. This combination suggests that derivatives of 4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid may exhibit multifaceted pharmacological effects.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates. The structural features of CAS No. 333415-72-8 make it an attractive candidate for virtual screening against various biological targets. For instance, studies have shown that benzoic acid derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The amine group in 4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid could serve as a hydrogen bond acceptor or participate in salt formation, further influencing its pharmacokinetic properties.

In the realm of drug discovery, the synthesis of 4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid has been explored through multiple synthetic routes. Traditional methods involving classical organic reactions such as amide bond formation and esterification have been employed. However, modern approaches leveraging transition metal catalysis and flow chemistry have improved efficiency and yield. These advancements not only reduce production costs but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry.

The biological activity of CAS No. 333415-72-8 has been investigated in several preclinical studies. Initial findings suggest that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory mediators. Additionally, its structural similarity to known analgesics raises the possibility of pain relief mechanisms involving opioid or non-opioid pathways. Further research is warranted to elucidate its exact mode of action and potential therapeutic applications.

The chemical stability of 4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid is another critical factor in drug development. The presence of both an amide and an ester linkage necessitates careful consideration during formulation to prevent degradation under physiological conditions. Excipient selection and processing conditions play a pivotal role in ensuring the compound's integrity throughout its shelf life. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to monitor purity and stability.

From a regulatory perspective, the synthesis and commercialization of CAS No. 333415-72-8 must adhere to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Good Manufacturing Practices (GMP) ensure that pharmaceutical compounds meet quality standards from production to distribution. Documentation of synthetic routes, impurity profiles, and toxicological studies is essential for regulatory approval.

The future prospects for 4-(4-Oxo-4-phenyl-butyrylamino)-benzoic acid are promising, with ongoing research exploring its potential as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. Innovations in synthetic methodologies and biocatalysis may further enhance accessibility, paving the way for new therapeutic interventions.